N-{(E)-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl]methylidene}-N-[(3,4-dichlorobenzoyl)oxy]amine

• IUPAC Name: [(E)-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]methylideneamino] 3,4-dichlorobenzoate
• InChI: InChI=1S/C23H16Cl3N3O2S/c24-15-8-5-13(6-9-15)21-19(29-18-3-1-2-4-20(18)32-23(29)28-21)12-27-31-22(30)14-7-10-16(25)17(26)11-14/h5-12H,1-4H2/b27-12+
• InChI Key: TYPQLJOWBUKDNH-KKMKTNMSSA-N
• Canonical SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)C=NOC(=O)C5=CC(=C(C=C5)Cl)Cl
• Isomeric SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)/C=N/OC(=O)C5=CC(=C(C=C5)Cl)Cl
• Molecular Formula: C23H16Cl3N3O2S
• Molecular Weight: 504.8 g/mol

Description

N-{(E)-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl]methylidene}-N-[(3,4-dichlorobenzoyl)oxy]amine is a useful research compound. Its molecular formula is C23H16Cl3N3O2S and its molecular weight is 504.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research focuses on the synthesis of new benzothiazole derivatives that exhibit potent biological activities. For instance, studies on benzothiazole and benzimidazole derivatives have explored their antibacterial and antifungal properties, as well as their potential as antifeedant, acaricidal, and for contact and stomach toxicity applications in entomology (Chaudhary et al., 2011). Another study synthesized N'-arylmethylidene derivatives showcasing antioxidant and antibacterial activities, highlighting the versatility of benzothiazole derivatives in developing new therapeutic agents (Ahmad et al., 2010).

Anticancer and Antimicrobial Applications

Benzothiazole derivatives have been synthesized and evaluated for their anticancer and antimicrobial activities. Notably, certain derivatives were found to overcome multidrug resistance in tumor cells, indicating their potential in cancer therapy (Tasaka et al., 1997). Additionally, the antimicrobial activity of various derivatives against bacteria and fungi suggests their application in treating infectious diseases (Amnerkar et al., 2015).

Chemical Synthesis and Methodology Development

Research also extends to the development of new synthetic methodologies for creating benzothiazole derivatives, facilitating the exploration of their biological activities. For example, innovative syntheses have led to compounds with potential biosignificant interest, highlighting the role of chemical synthesis in expanding the utility of these derivatives in scientific research (Sayed et al., 2012).